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Compound of Interest

Compound Name: (2)-pent-3-en-2-ol

Cat. No.: B15360816

An In-Depth Technical Guide on (Z)-pent-3-en-2-ol: Molecular Weight and Formula

This guide provides a detailed overview of the molecular formula and molecular weight of (Z)-
pent-3-en-2-ol, a significant chemical compound in various research and development
applications. The information is tailored for researchers, scientists, and drug development
professionals who require precise and well-documented data.

Molecular Formula

The molecular formula for (Z)-pent-3-en-2-ol is C5H100.[1][2][3][4] This formula indicates that
a single molecule of this compound is composed of five carbon atoms, ten hydrogen atoms,
and one oxygen atom.

Molecular Weight

The molecular weight of (Z)-pent-3-en-2-ol is approximately 86.13 g/mol .[1][2] This value is
derived from the sum of the atomic weights of its constituent atoms. A more precise molecular
weight is 86.1323.[2][3] The calculation is based on the standard atomic weights of carbon,
hydrogen, and oxygen.

Quantitative Data Summary

The table below summarizes the key quantitative data for (Z)-pent-3-en-2-ol and its elemental
composition.
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Total
Standard o
] ] . Contribution
Element Symbol Atomic Count Atomic Weight
to Molecular
(amu) :
Weight (amu)
Carbon C 5 12.011 60.055
Hydrogen H 10 1.008 10.080
Oxygen o} 1 15.999 15.999
Total C5H100 16 86.134

Note: The total molecular weight may vary slightly depending on the precision of the atomic
weights used.

Experimental Protocols

The determination of the molecular formula and weight of a compound like (Z)-pent-3-en-2-ol
typically involves the following standard analytical techniques:

e Mass Spectrometry (MS): This is a primary technique for determining the mass-to-charge
ratio of ionized molecules. High-resolution mass spectrometry (HRMS) can provide a very
precise molecular weight, which helps in deducing the exact molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to determine the structure of the molecule. The number and types of hydrogen and carbon
atoms can be identified, which corroborates the molecular formula derived from mass
spectrometry.

o Elemental Analysis: This method involves combusting the compound and measuring the
amounts of resulting combustion products (e.g., COz2, H20). The percentage composition of
each element in the compound can be determined, which is then used to calculate the
empirical formula and, in conjunction with molecular weight data, the molecular formula.

Logical Representation of Molecular Composition

The following diagram illustrates the elemental composition of (Z)-pent-3-en-2-ol.
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Elemental composition of (Z)-pent-3-en-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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